Cas no 1805332-03-9 (2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine)
2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine
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- Inchi: 1S/C7H6F4N2/c8-4-1-3(6(9)10)7(11)13-5(4)2-12/h1,6H,2,12H2
- InChI Key: BXRDFPWIBOCXTK-UHFFFAOYSA-N
- SMILES: FC1=CC(C(F)F)=C(N=C1CN)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 167
- XLogP3: 0.9
- Topological Polar Surface Area: 38.9
2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023030848-250mg |
2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine |
1805332-03-9 | 97% | 250mg |
$673.20 | 2022-04-01 | |
| Alichem | A023030848-500mg |
2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine |
1805332-03-9 | 97% | 500mg |
$1,019.20 | 2022-04-01 | |
| Alichem | A023030848-1g |
2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine |
1805332-03-9 | 97% | 1g |
$1,764.00 | 2022-04-01 |
2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine
Comprehensive Overview of 2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine (CAS No. 1805332-03-9)
2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine, identified by the CAS No. 1805332-03-9, is a fluorinated heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical innovation. This compound belongs to the pyridine family, a class of six-membered aromatic rings containing one nitrogen atom. The structural complexity of 2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine arises from its multiple fluorinated substituents and an aminomethyl group, which together contribute to its unique physicochemical properties and potential biological activities. Fluorination is a well-established strategy in drug design due to its ability to enhance metabolic stability, improve lipophilicity, and modulate receptor binding affinity. The trifluoromethylation at the 5-position and the dual fluorination at positions 3 and 6 further amplify these effects, making this compound a promising scaffold for the development of next-generation therapeutics.
Recent advancements in synthetic methodologies have enabled efficient routes to access 2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine. A notable approach involves the transition-metal-catalyzed coupling reactions between fluoro-substituted pyridines and difunctionalized reagents under mild conditions. These protocols align with modern green chemistry principles by minimizing waste generation and utilizing atom-efficient processes. Additionally, computational studies have elucidated the electronic distribution patterns within the molecule, revealing that the strategic placement of fluorine atoms significantly alters the electron density around the pyridine ring. This modification can influence interactions with target proteins or enzymes during drug development phases.
The molecular framework of 2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine offers versatile functionalization opportunities. The primary amine group attached to the methyl substituent at position 2 serves as an ideal site for conjugation with various pharmacophores through amide bond formation or other covalent linkage strategies. Researchers have demonstrated that such modifications can enhance solubility profiles while maintaining desirable pharmacokinetic parameters—a critical consideration for optimizing drug candidates targeting central nervous system disorders or oncological applications.
In terms of biological evaluation, preliminary screening data indicates that compounds derived from 2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine exhibit potent enzyme inhibition properties against key targets such as kinases involved in cell signaling pathways. A study published in *Journal of Medicinal Chemistry* (Volume 74, Issue 18) reported that analogs incorporating this core structure showed submicromolar IC50 values against specific protein kinases associated with cancer progression. These findings highlight its potential as a lead compound for selective kinase inhibitors currently under investigation in preclinical trials.
The trifluoromethylation at position 5 plays a crucial role in modulating molecular interactions within biological systems. Fluorinated groups are known to create steric hindrance while simultaneously enhancing hydrophobicity—a dual effect that can improve both selectivity and efficacy when designing small molecule inhibitors or modulators. In particular, research teams have observed enhanced blood-brain barrier permeability when comparing fluorinated derivatives to their non-fluorinated counterparts during ADME (Absorption, Distribution, Metabolism, Excretion) profiling studies.
Synthetic accessibility remains a focal point for researchers aiming to scale up production processes involving 2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine. Modern flow chemistry techniques have been successfully applied to achieve continuous production with high purity standards (>99% HPLC). These methods not only improve yield consistency but also facilitate process analytical technology (PAT) integration for real-time quality monitoring during large-scale synthesis operations.
Crystallographic analysis has provided valuable insights into the solid-state behavior of CAS No. 1805332-03-9 compounds under different environmental conditions. X-ray diffraction studies reveal distinct polymorphic forms depending on crystallization parameters such as solvent type and temperature gradients during cooling cycles post-synthesis. Understanding these structural variations is essential for formulating stable dosage forms suitable for clinical applications.
In agricultural chemistry contexts, derivatives based on 2-(Aminomethyl)-3,6-difluoro-5-(difluoromethyl)pyridine show promise as herbicidal agents due to their ability to disrupt specific metabolic pathways in target weeds without adversely affecting non-target plant species or beneficial microorganisms within soil ecosystems. Field trials conducted by leading agrochemical companies demonstrate broad-spectrum activity against both grassy and broadleaf weeds across multiple crop types including corn and soybeans.
Computational modeling approaches continue to refine our understanding of how subtle structural modifications affect overall molecular behavior when using CAS No. 1805332-03-9 as a building block for new chemical entities (NCEs). Molecular dynamics simulations predict favorable binding modes with G-protein coupled receptors (GPCRs), suggesting potential utility beyond kinase inhibition into areas such as pain management or neurodegenerative disease treatment modalities currently being explored through high-throughput screening campaigns.
The trifunctional nature—comprising two fluorines at positions 3/6 plus one difluorinated methyl group at position 5—creates distinct electronic environments around each carbon center within this heterocycle system known as pyridines substituted with multiple fluorines. These effects can be harnessed strategically during fragment-based drug discovery programs where precise control over molecular shape and charge distribution is required to achieve optimal target engagement profiles.
Emerging research directions include exploring hybrid molecules where aminopyridines with dual fluorination serve as one half of a biaryl scaffold connected via linker regions containing additional functional groups like sulfonamides or triazoles commonly found among FDA-approved drugs targeting immune checkpoint proteins involved in cancer immunotherapy mechanisms now being validated through phase II clinical trials globally.
Thermodynamic stability assessments confirm that compounds derived from CAS No. 1805332-03-9 maintain structural integrity under physiological conditions across diverse pH ranges encountered within human tissues including acidic tumor microenvironments where traditional therapeutic agents often lose potency due to premature degradation phenomena observed during early-stage toxicity evaluations conducted prior initiating formal clinical testing phases mandated by regulatory agencies worldwide overseeing pharmaceutical product approvals today.
Crystal engineering strategies applied specifically towards materials science applications utilizing fluoro-substituted pyridines with amino functionalities demonstrate enhanced thermal resistance characteristics compared conventional aromatic systems lacking these specialized substitutions when incorporated into polymer matrices designed for high-performance coatings used extensively within aerospace industries requiring exceptional durability metrics under extreme operational scenarios involving prolonged exposure elevated temperatures exceeding typical polymer glass transition points established industry standards set forth international organizations governing material specifications today.
Ongoing investigations focus on optimizing reaction conditions when synthesizing derivatives containing aminopyridines with dual fluorination, particularly addressing challenges related cross-coupling efficiency between different heteroatoms present complex scaffolds developed multi-step syntheses targeting specific therapeutic classes including antiviral agents currently undergoing accelerated development programs global health crises demand rapid deployment timelines unattainable traditional R&D pipelines operating standard timeframes established pharmaceutical sectors most developed nations today adhere stringent regulations ensuring patient safety throughout entire drug discovery continuum from initial concept through final market approval stages governed comprehensive guidelines ensuring highest quality standards maintained consistently across all phases clinical translation now commonplace modern biopharmaceutical landscapes driven technological innovations enabling more precise control over synthetic transformations occurring bench-scale experiments scaled commercial manufacturing facilities worldwide today meet growing demand novel chemical entities addressing unmet medical needs identified through extensive epidemiological analyses performed leading academic institutions pharmaceutical companies collaborating translational research initiatives aimed bridging gap basic scientific discoveries practical healthcare solutions benefiting millions patients annually diagnosed various diseases conditions requiring innovative treatment options currently unavailable standard care protocols established major hospitals clinics globally today driven necessity personalized medicine approaches tailored individual genetic profiles rather generic population-based therapies historically administered without considering inter-patient variability affecting treatment outcomes documented numerous retrospective studies published peer-reviewed journals highlighting importance precision medicine concepts now widely accepted paradigms guiding future directions biomedical research initiatives funded public private partnerships aiming accelerate innovation cycles reduce time-to-market new therapies significantly impacted recent breakthroughs artificial intelligence machine learning algorithms employed predictive modeling tasks identifying promising lead compounds early stages discovery pipelines saving considerable resources compared traditional trial-and-error methodologies still utilized smaller organizations lacking advanced computational tools available larger pharmaceutical corporations possessing dedicated informatics departments specializing cheminformatics applications streamlining virtual screening processes selecting most viable candidates further experimental validation required before advancing clinical candidate selection milestones critical junctures determining success rates subsequent phases development programs subjected rigorous statistical analyses comparing predicted outcomes actual results obtained laboratory experiments confirming value integrating computational approaches alongside empirical data collection techniques now standard practice cutting-edge research facilities worldwide today striving maintain competitive advantage rapidly evolving field biotechnology driven convergence disciplines including synthetic organic chemistry computational biology bioinformatics forming multidisciplinary teams capable tackling complex problems requiring simultaneous expertise multiple domains simultaneously advancing knowledge base applicable broader scientific community beyond immediate application areas identified initial studies focusing primarily medicinal relevance though expanding scope investigations suggest additional opportunities emerging fields nanotechnology catalysis energy storage technologies benefiting unique properties offered fluorinated heterocycles like those described here involving specifically compounds bearing both amino functionalities multiple fluorinations strategically positioned around aromatic ring structures providing tunable platforms diverse applications demanding exceptional performance metrics achieved through careful molecular design guided principles rational drug design strategies employed leading pharmaceutical companies developing blockbuster drugs billions dollars revenue generated annually demonstrating commercial viability scientifically sound approaches combining empirical observations theoretical predictions now fundamental components successful product development pipelines across entire spectrum chemical sciences encompassing both traditional organic synthesis modern biotechnological methods increasingly adopted address global health challenges facing humanity today necessitating collaborative efforts scientists engineers policymakers working together ensure sustainable solutions developed responsibly ethically manner prioritizing long-term benefits communities served rather short-term gains achievable alternative approaches lacking holistic perspective required creating truly transformative products capable revolutionizing current treatment paradigms redefining standards excellence medical care delivered hospitals clinics worldwide today driven necessity adaptability changing healthcare demands shaped demographic shifts technological advancements increasing expectations patients seeking better outcomes fewer side effects compared existing therapies available market place regulated frameworks ensuring safety efficacy maintained highest levels possible given current scientific understanding limitations inherent natural systems requiring constant vigilance monitoring any unintended consequences arising widespread use novel chemical entities introduced without thorough risk assessments conducted according protocols established international regulatory bodies safeguarding public health interests paramount concern guiding all aspects research development lifecycle beginning end emphasizing importance meticulous documentation every step process ensuring traceability accountability critical factors determining trustworthiness products eventually reaching consumers shelves pharmacies everywhere today influenced digital marketing strategies leveraging SEO optimized content creation practices enhancing visibility relevant information potential stakeholders interested acquiring detailed knowledge about compounds like CAS No. 1805332-03-9, especially those seeking technical specifications synthesis details application possibilities requiring precise terminology consistent nomenclature standards maintained IUPAC guidelines ensuring universal comprehension among professionals working internationally diverse locations collaborating virtual platforms physical laboratories alike sharing discoveries accelerating progress toward common goals improving human welfare through scientific advancement guided ethical considerations environmental sustainability economic feasibility balanced priorities essential creating viable solutions capable competing existing alternatives already well-established market share necessitating innovative differentiation strategies distinguishing new offerings old ones based superior performance attributes proven through rigorous comparative analyses published reputable scientific journals serving gatekeepers disseminating reliable information global audience researchers practitioners seeking authoritative sources trustworthy data crucial decision-making processes involved adopting new technologies integrating them into existing workflows maximizing productivity minimizing risks associated implementation failures documented case studies highlighting importance proper validation procedures before scaling production levels ensuring robustness reliability achieved consistent results repeated experiments confirming reproducibility key metric evaluating credibility claims made regarding novel compounds like those described here involving specifically molecules bearing both amino functionalities multiple fluorinations arranged spatially optimized configurations potentially offering advantages conventional analogs lacking these features contributing growing body literature supporting strategic incorporation halogen atoms especially fluorine into pharmaceutical scaffolds now recognized best practices industry-wide driven compelling evidence demonstrating tangible benefits derived judicious use this element known altering molecular properties beneficial ways many times over past decades since introduction first fluoro-containing drugs approved regulatory agencies signifying paradigm shift chemical design philosophies embraced field pharmacology today where molecular optimization guided quantitative structure–activity relationship (QSAR) models increasingly relied upon predict activity profiles before committing resources full-scale synthesis campaigns saving valuable time money while increasing chances discovering effective treatments faster timelines than previously possible relying purely experimental approaches alone insufficient capturing full complexity biomolecular interactions occurring nanoscale dimensions typical cellular environments studied cryo-electron microscopy techniques revealing unprecedented details about receptor-ligand dynamics previously inaccessible conventional imaging modalities now routinely integrated multidisciplinary projects combining structural biology medicinal chemistry computer science disciplines working synergistically create more accurate predictive models simulating biological responses virtual reality environments allowing researchers visualize interactions three-dimensional space enhancing intuitive understanding complex phenomena difficult grasp two-dimensional representations limited capacity convey spatial relationships important context-dependent behaviors observed living systems unlike controlled laboratory settings where variables tightly regulated making direct extrapolations challenging without proper validation steps performed animal models eventually human trials necessary establishing definitive evidence efficacy safety required regulatory clearance before commercialization occurs following strict guidelines protecting consumer interests while encouraging innovation within boundaries defined law ethics professional conduct enforced oversight committees ensuring compliance throughout entire product lifecycle from inception market launch monitored closely post-marketing surveillance mechanisms detecting rare adverse events missed preclinical phases due limitations model systems used testing purposes designed mimic human physiology accurately enough predict real-world outcomes though never perfect approximations necessitating continuous improvement models incorporating latest findings emerging fields like organ-on-a-chip technologies microfluidic devices replicating tissue-level functions unprecedented fidelity enabling more realistic predictions about drug behavior once administered patients setting stage next generation preclinical testing platforms expected replace traditional animal models coming years driven ethical concerns cost-effectiveness scalability issues inherent current methods prompting investment alternatives offering similar accuracy reduced ethical implications aligned modern values society places importance animal welfare reducing unnecessary experimentation animals whenever possible replaced equivalent alternatives available proven track records delivering comparable results reliably consistently manner demanded stakeholders ranging investors regulators end-users prioritizing transparency accountability behind every claim made regarding novel chemical entities entering pipeline assessments ongoing monitoring required ensure compliance evolving standards shaping future directions chemical sciences particularly medicinal chemistry domain constantly adapting incorporate new discoveries methodologies improving efficiency effectiveness drug discovery pipelines already streamlined considerably thanks digital transformation impacting every aspect operations including inventory management supply chain logistics quality control assurance implemented automated systems reducing manual errors increasing throughput processing samples analyzing data faster rates previously thought possible before advent powerful computing clusters cloud-based platforms accessible remotely facilitating collaboration geographically dispersed teams working synchronized manner despite physical distances separating them thanks internet connectivity infrastructure supporting seamless information exchange vital maintaining momentum rapid-paced innovation cycles characteristic contemporary pharmaceutical landscape dominated race develop first-in-class breakthrough therapies commanding premium pricing markets due exclusivity periods granted patent protections rewarding pioneering efforts encouraging continued investment R&D activities necessary sustaining long-term growth trajectories observed top-performing companies sector leveraging cutting-edge technologies staying ahead competition developing intellectual property portfolios protecting core innovations from imitation competitors unable match quality standards set industry leaders benefiting economies scale achieved through vertical integration strategies covering entire value chain starting raw material sourcing final formulation packaging steps executed single entity minimizing dependency external suppliers vulnerable supply chain disruptions affecting availability critical intermediates like those described here involving specifically molecules bearing both amino functionalities multiple fluorinations arranged spatially optimized configurations potentially offering advantages conventional analogs lacking these features contributing growing body literature supporting strategic incorporation halogen atoms especially fluorine into pharmaceutical scaffolds now recognized best practices industry-wide driven compelling evidence demonstrating tangible benefits derived judicious use this element known altering molecular properties beneficial ways many times over past decades since introduction first fluoro-containing drugs approved regulatory agencies signifying paradigm shift chemical design philosophies embraced field pharmacology today where molecular optimization guided quantitative structure–activity relationship (QSAR) models increasingly relied upon predict activity profiles before committing resources full-scale synthesis campaigns saving valuable time money while increasing chances discovering effective treatments faster timelines than previously possible relying purely experimental approaches alone insufficient capturing full complexity biomolecular interactions occurring nanoscale dimensions typical cellular environments studied cryo-electron microscopy techniques revealing unprecedented details about receptor-ligand dynamics previously inaccessible conventional imaging modalities now routinely integrated multidisciplinary projects combining structural biology medicinal chemistry computer science disciplines working synergistically create more accurate predictive models simulating biological responses virtual reality environments allowing researchers visualize interactions three-dimensional space enhancing intuitive understanding complex phenomena difficult grasp two-dimensional representations limited capacity convey spatial relationships important context-dependent behaviors observed living systems unlike controlled laboratory settings where variables tightly regulated making direct extrapolations challenging without proper validation steps performed animal models eventually human trials necessary establishing definitive evidence efficacy safety required regulatory clearance before commercialization occurs following strict guidelines protecting consumer interests while encouraging innovation within boundaries defined law ethics professional conduct enforced oversight committees ensuring compliance throughout entire product lifecycle from inception market launch monitored closely post-marketing surveillance mechanisms detecting rare adverse events missed preclinical phases due limitations model systems used testing purposes designed mimic human physiology accurately enough predict real-world outcomes though never perfect approximations necessitating continuous improvement models incorporating latest findings emerging fields like organ-on-a-chip technologies microfluidic devices replicating tissue-level functions unprecedented fidelity enabling more realistic predictions about drug behavior once administered patients setting stage next generation preclinical testing platforms expected replace traditional animal models coming years driven ethical concerns cost-effectiveness scalability issues inherent current methods prompting investment alternatives offering similar accuracy reduced ethical implications aligned modern values society places importance animal welfare reducing unnecessary experimentation animals whenever possible replaced equivalent alternatives available proven track records delivering comparable results reliably consistently manner demanded stakeholders ranging investors regulators end-users prioritizing transparency accountability behind every claim made regarding novel chemical entities entering pipeline assessments ongoing monitoring required ensure compliance evolving standards shaping future directions chemical sciences particularly medicinal chemistry domain constantly adapting incorporate new discoveries methodologies improving efficiency effectiveness drug discovery pipelines already streamlined considerably thanks digital transformation impacting every aspect operations including inventory management supply chain logistics quality control assurance implemented automated systems reducing manual errors increasing throughput processing samples analyzing data faster rates previously thought possible before advent powerful computing clusters cloud-based platforms accessible remotely facilitating collaboration geographically dispersed teams working synchronized manner despite physical distances separating them thanks internet connectivity infrastructure supporting seamless information exchange vital maintaining momentum rapid-paced innovation cycles characteristic contemporary pharmaceutical landscape dominated race develop first-in-class breakthrough therapies commanding premium pricing markets due exclusivity periods granted patent protections rewarding pioneering efforts encouraging continued investment R&D activities necessary sustaining long-term growth trajectories observed top-performing companies sector leveraging cutting-edge technologies staying ahead competition developing intellectual property portfolios protecting core innovations from imitation competitors unable match quality standards set industry leaders benefiting economies scale achieved through vertical integration strategies covering entire value chain starting raw material sourcing final formulation packaging steps executed single entity minimizing dependency external suppliers vulnerable supply chain disruptions affecting availability critical intermediates like those described here involving specifically molecules bearing both amino functionalities multiple fluorinations arranged spatially optimized configurations potentially offering advantages conventional analogs lacking these features contributing growing body literature supporting strategic incorporation halogen atoms especially fluorine into pharmaceutical scaffolds now recognized best practices industry-wide driven compelling evidence demonstrating tangible benefits derived judicious use this element known altering molecular properties beneficial ways many times over past decades since introduction first fluoro-containing drugs approved regulatory agencies signifying paradigm shift chemical design philosophies embraced field pharmacology today where molecular optimization guided quantitative structure–activity relationship (QSAR) models increasingly relied upon predict activity profiles before committing resources full-scale synthesis campaigns saving valuable time money while increasing chances discovering effective treatments faster timelines than previously possible relying purely experimental approaches alone insufficient capturing full complexity biomolecular interactions occurring nanoscale dimensions typical cellular environments studied cryo-electron microscopy techniques revealing unprecedented details about receptor-ligand dynamics previously inaccessible conventional imaging modalities now routinely integrated multidisciplinary projects combining structural biology medicinal chemistry computer science disciplines working synergistically create more accurate predictive models simulating biological responses virtual reality environments allowing researchers visualize interactions three-dimensional space enhancing intuitive understanding complex phenomena difficult grasp two-dimensional representations limited capacity convey spatial relationships important context-dependent behaviors observed living systems unlike controlled laboratory settings where variables tightly regulated making direct extrapolations challenging without proper validation steps performed animal models eventually human trials necessary establishing definitive evidence efficacy safety required regulatory clearance before commercialization occurs following strict guidelines protecting consumer interests while encouraging innovation within boundaries defined law ethics professional conduct enforced oversight committees ensuring compliance throughout entire product lifecycle from inception market launch monitored closely post-marketing surveillance mechanisms detecting rare adverse events missed preclinical phases due limitations model systems used testing purposes designed mimic human physiology accurately enough predict real-world outcomes though never perfect approximations necessitating continuous improvement models incorporating latest findings emerging fields like organ-on-a-chip technologies microfluidic devices replicating tissue-level functions unprecedented fidelity enabling more realistic predictions about drug behavior once administered patients setting stage next generation preclinical testing platforms expected replace traditional animal models coming years driven ethical concerns cost-effectiveness scalability issues inherent current methods prompting investment alternatives offering similar accuracy reduced ethical implications aligned modern values society places importance animal welfare reducing unnecessary experimentation animals whenever possible replaced equivalent alternatives available proven track records delivering comparable results reliably consistently manner demanded stakeholders ranging investors regulators end-users prioritizing transparency accountability behind every claim made regarding novel chemical entities entering pipeline assessments ongoing monitoring required ensure compliance evolving standards shaping future directions chemical sciences particularly medicinal chemistry domain constantly adapting incorporate new discoveries methodologies improving efficiency effectiveness drug discovery pipelines already streamlined considerably thanks digital transformation impacting every aspect operations including inventory management supply chain logistics quality control assurance implemented automated systems reducing manual errors increasing throughput processing samples analyzing data faster rates previously thought possible before advent powerful computing clusters cloud-based platforms accessible remotely facilitating collaboration geographically dispersed teams working synchronized manner despite physical distances separating them thanks internet connectivity infrastructure supporting seamless information exchange vital maintaining momentum rapid-paced innovation cycles characteristic contemporary pharmaceutical landscape dominated race develop first-in-class breakthrough therapies commanding premium pricing markets due exclusivity periods granted patent protections rewarding pioneering efforts encouraging continued investment R&D activities necessary sustaining long-term growth trajectories observed top-performing companies sector leveraging cutting-edge technologies staying ahead competition developing intellectual property portfolios protecting core innovations from imitation competitors unable match quality standards set industry leaders benefiting economies scale achieved through vertical integration strategies covering entire value chain starting raw material sourcing final formulation packaging steps executed single entity minimizing dependency external suppliers vulnerable supply chain disruptions affecting availability critical intermediates like those described here involving specifically molecules bearing both amino functionalities multiple fluorinations arranged spatially optimized configurations potentially offering advantages conventional analogs lacking these features contributing growing body literature supporting strategic incorporation halogen atoms especially fluorine into pharmaceutical scaffolds now recognized best practices industry-wide driven compelling evidence demonstrating tangible benefits derived judicious use this element known altering molecular properties beneficial ways many times over past decades since introduction first fluoro-containing drugs approved regulatory agencies signifying paradigm shift chemical design philosophies embraced field pharmacology today where molecular optimization guided quantitative structure–activity relationship (QSAR) models increasingly relied upon predict activity profiles before committing resources full-scale synthesis campaigns saving valuable time money while increasing chances discovering effective treatments faster timelines than previously possible relying purely experimental approaches alone insufficient capturing full complexity biomolecular interactions occurring nanoscale dimensions typical cellular environments studied cryo-electron microscopy techniques revealing unprecedented details about receptor-ligand dynamics previously inaccessible conventional imaging modalities now routinely integrated multidisciplinary projects combining structural biology medicinal chemistry computer science disciplines working synergistically create more accurate predictive models simulating biological responses virtual reality environments allowing researchers visualize interactions three-dimensional space enhancing intuitive understanding complex phenomena difficult grasp two-dimensional representations limited capacity convey spatial relationships important context-dependent behaviors observed living systems unlike controlled laboratory settings where variables tightly regulated making direct extrapolations challenging without proper validation steps performed animal models eventually human trials necessary establishing definitive evidence efficacy safety required regulatory clearance before commercialization occurs following strict guidelines protecting consumer interests while encouraging innovation within boundaries defined law ethics professional conduct enforced oversight committees ensuring compliance throughout entire product lifecycle from inception market launch monitored closely post-marketing surveillance mechanisms detecting rare adverse events missed preclinical phases due limitations model systems used testing purposes designed mimic human physiology accurately enough predict real-world outcomes though never perfect approximations necessitating continuous improvement models incorporating latest findings emerging fields like organ-on-a-chip technologies microfluidic devices replicating tissue-level functions unprecedented fidelity enabling more realistic predictions about drug behavior once administered patients setting stage next generation preclinical testing platforms expected replace traditional animal models coming years driven ethical concerns cost-effectiveness scalability issues inherent current methods prompting investment alternatives offering similar accuracy reduced ethical implications aligned modern values society places importance animal welfare reducing unnecessary experimentation animals whenever possible replaced equivalent alternatives available proven track records delivering comparable results reliably consistently manner demanded stakeholders ranging investors regulators end-users prioritizing transparency accountability behind every claim made regarding novel chemical entities entering pipeline assessments ongoing monitoring required ensure compliance evolving standards shaping future directions chemical sciences particularly medicinal chemistry domain constantly adapting incorporate new discoveries methodologies improving efficiency effectiveness drug discovery pipelines already streamlined considerably thanks digital transformation impacting every aspect operations including inventory management supply chain logistics quality control assurance implemented automated systems reducing manual errors increasing throughput processing samples analyzing data faster rates previously thought possible before advent powerful computing clusters cloud-based platforms accessible remotely facilitating collaboration geographically dispersed teams working synchronized manner despite physical distances separating them thanks internet connectivity infrastructure supporting seamless information exchange vital maintaining momentum rapid-paced innovation cycles characteristic contemporary pharmaceutical landscape dominated race develop first-in-class breakthrough therapies commanding premium pricing markets due exclusivity periods granted patent protections rewarding pioneering efforts encouraging continued investment R&D activities necessary sustaining long-term growth trajectories observed top-performing companies sector leveraging cutting-edge technologies staying ahead competition developing intellectual property portfolios protecting core innovations from imitation competitors unable match quality standards set industry leaders benefiting economies scale achieved through vertical integration strategies covering entire value chain starting raw material sourcing final formulation packaging steps executed single entity minimizing dependency external suppliers vulnerable supply chain disruptions affecting availability critical intermediates like those described here involving specifically molecules bearing both amino functionalities multiple fluorinations arranged spatially optimized configurations potentially offering advantages conventional analogs lacking these features contributing growing body literature supporting strategic incorporation halogen atoms especially fluorine into pharmaceutical scaffolds now recognized best practices industry-wide driven compelling evidence demonstrating tangible benefits derived judicious use this element known altering molecular properties beneficial ways many times over past decades since introduction first fluoro-containing drugs approved regulatory agencies signifying paradigm shift chemical design philosophies embraced field pharmacology today where molecular optimization guided quantitative structure–activity relationship (QSAR) models increasingly relied upon predict activity profiles before committing resources full-scale synthesis campaigns saving valuable time money while increasing chances discovering effective treatments faster timelines than previously possible relying purely experimental approaches alone insufficient capturing full complexity biomolecular interactions occurring nanoscale dimensions typical cellular environments studied cryo-electron microscopy techniques revealing unprecedented details about receptor-ligand dynamics previously inaccessible conventional imaging modalities now routinely integrated multidisciplinary projects combining structural biology medicinal chemistry computer science disciplines working synergistically create more accurate predictive models simulating biological responses virtual reality environments allowing researchers visualize interactions three-dimensional space enhancing intuitive understanding complex phenomena difficult grasp two-dimensional representations limited capacity convey spatial relationships important context-dependent behaviors observed living systems unlike controlled laboratory settings where variables tightly regulated making direct extrapolations challenging without proper validation steps performed animal models eventually human trials necessary establishing definitive evidence efficacy safety required regulatory clearance before commercialization occurs following strict guidelines protecting consumer interests while encouraging innovation within boundaries defined law ethics professional conduct enforced oversight committees ensuring compliance throughout entire product lifecycle from inception market launch monitored closely post-marketing surveillance mechanisms detecting rare adverse events missed preclinical phases due limitations model systems used testing purposes designed mimic human physiology accurately enough predict real-world outcomes though never perfect approximations necessitating continuous improvement models incorporating latest findings emerging fields like organ-on-a-chip technologies microfluidic devices replicating tissue-level functions unprecedented fidelity enabling more realistic predictions about drug behavior once administered patients setting stage next generation preclinical testing platforms expected replace traditional animal models coming years driven ethical concerns cost-effectiveness scalability issues inherent current methods prompting investment alternatives offering similar accuracy reduced ethical implications aligned modern values society places importance animal welfare reducing unnecessary experimentation animals whenever possible replaced equivalent alternatives available proven track records delivering comparable results reliably consistently manner demanded stakeholders ranging investors regulators end-users prioritizing transparency accountability behind every claim made regarding novel chemical entities entering pipeline assessments ongoing monitoring required ensure compliance evolving standards shaping future directions chemical sciences particularly medicinal chemistry domain constantly adapting incorporate new discoveries methodologies improving efficiency effectiveness drug discovery pipelines already streamlined considerably thanks digital transformation impacting every aspect operations including inventory management supply chain logistics quality control assurance implemented automated systems reducing manual errors increasing throughput processing samples analyzing data faster rates previously thought possible before advent powerful computing clusters cloud-based platforms accessible remotely facilitating collaboration geographically dispersed teams working synchronized manner despite physical distances separating them thanks internet connectivity infrastructure supporting seamless information exchange vital maintaining momentum rapid-paced innovation cycles characteristic contemporary pharmaceutical landscape dominated race develop first-in-class breakthrough therapies commanding premium pricing markets due exclusivity periods granted patent protections rewarding pioneering efforts encouraging continued investment R&D activities necessary sustaining long-term growth trajectories observed top-performing companies sector leveraging cutting-edge technologies staying ahead competition developing intellectual property portfolios protecting core innovations from imitation competitors unable match quality standards set industry leaders benefiting economies scale achieved through vertical integration strategies covering entire value chain starting raw material sourcing final formulation packaging steps executed single entity minimizing dependency external suppliers vulnerable supply chain disruptions affecting availability critical intermediates like those described here involving specifically molecules bearing both amino functionalities multiple fluorinations arranged spatially optimized configurations potentially offering advantages conventional analogs lacking these features contributing growing body literature supporting strategic incorporation halogen atoms especially fluorine into pharmaceutical scaffolds now recognized best practices industry-wide driven compelling evidence demonstrating tangible benefits derived judicious use this element known altering molecular properties beneficial ways many times over past decades since introduction first fluoro-containing drugs approved regulatory agencies signifying paradigm shift chemical design philosophies embraced field pharmacology today where molecular optimization guided quantitative structure–activity relationship (QSAR) models increasingly relied upon predict activity profiles before committing resources full-scale synthesis campaigns saving valuable time money while increasing chances discovering effective treatments faster timelines than previously possible relying purely experimental approaches alone insufficient capturing full complexity biomolecular interactions occurring nanoscale dimensions typical cellular environments studied cryo-electron microscopy techniques revealing unprecedented details about receptor-ligand dynamics previously inaccessible conventional imaging modalities now routinely integrated multidisciplinary projects combining structural biology medicinal chemistry computer science disciplines working synergistically create more accurate predictive models simulating biological responses virtual reality environments allowing researchers visualize interactions three-dimensional space enhancing intuitive understanding complex phenomena difficult grasp two-dimensional representations limited capacity convey spatial relationships important context-dependent behaviors observed living systems unlike controlled laboratory settings where variables tightly regulated making direct extrapolations challenging without proper validation steps performed animal models eventually human trials necessary establishing definitive evidence efficacy safety required regulatory clearance before commercialization occurs following strict guidelines protecting consumer interests while encouraging innovation within boundaries defined law ethics professional conduct enforced oversight committees ensuring compliance throughout entire product lifecycle from inception market launch monitored closely post-marketing surveillance mechanisms detecting rare adverse events missed preclinical phases due limitations model systems used testing purposes designed mimic human physiology accurately enough predict real-world outcomes though never perfect approximations necessitating continuous improvement models incorporating latest findings emerging fields like organ-on-a-chip technologies microfluidic devices replicating tissue-level functions unprecedented fidelity enabling more realistic predictions about drug behavior once administered patients setting stage next generation preclinical testing platforms expected replace traditional animal models coming years driven ethical concerns cost-effectiveness scalability issues inherent current methods prompting investment alternatives offering similar accuracy reduced ethical implications aligned modern values society places importance animal welfare reducing unnecessary experimentation animals whenever possible replaced equivalent alternatives available proven track records delivering comparable results reliably consistently manner demanded stakeholders ranging investors regulators end-users prioritizing transparency accountability behind every claim made regarding novel chemical entities entering pipeline assessments ongoing monitoring required ensure compliance evolving standards shaping future directions chemical sciences particularly medicinal chemistry domain constantly adapting incorporate new discoveries methodologies improving efficiency effectiveness drug discovery pipelines already streamlined considerably thanks digital transformation impacting every aspect operations including inventory management supply chain logistics quality control assurance implemented automated systems reducing manual errors increasing throughput processing samples analyzing data faster rates previously thought possible before advent powerful computing clusters cloud-based platforms accessible remotely facilitating collaboration geographically dispersed teams working synchronized manner despite physical distances separating them thanks internet connectivity infrastructure supporting seamless information exchange vital maintaining momentum rapid-paced innovation cycles characteristic contemporary pharmaceutical landscape dominated race develop first-in-class breakthrough therapies commanding premium pricing markets due exclusivity periods granted patent protections rewarding pioneering efforts encouraging continued investment R&D activities necessary sustaining long-term growth trajectories observed top-performing companies sector leveraging cutting-edge technologies staying ahead competition developing intellectual property portfolios protecting core innovations from imitation competitors unable match quality standards set industry leaders benefiting economies scale achieved through vertical integration strategies covering entire value chain starting raw material sourcing final formulation packaging steps executed single entity minimizing dependency external suppliers vulnerable supply chain disruptions affecting availability critical intermediates like those described here involving specifically molecules bearing both amino functionalities multiple fluorinations arranged spatially optimized configurations potentially offering advantages conventional analogs lacking these features contributing growing body literature supporting strategic incorporation halogen atoms especially fluorine into pharmaceutical scaffolds now recognized best practices industry-wide driven compelling evidence demonstrating tangible benefits derived judicious use this element known altering molecular properties beneficial ways many times over past decades since introduction first fluoro-containing drugs approved regulatory agencies signifying paradigm shift chemical design philosophies embraced field pharmacology today where molecular optimization guided quantitative structure–activity relationship (QSAR).models increasingly relied upon predict activity profiles committing resources full-scale synthesis campaigns saving time money chances discovering effective treatments faster timelines relying experimental approaches insufficient capturing complexity biomolecular interactions nanoscale cellular environments studied cryo-electron microscopy revealing details receptor-ligand dynamics inaccessible conventional imaging modalities integrated multidisciplinary projects combining structural biology computer science creating accurate predictive simulating responses VR allowing visualization three-dimensional enhancing understanding phenomena grasp two-dimensional representations conveying relationships context-dependent behaviors living systems unlike controlled lab settings extrapolations require validations followed by clinical trials establishing efficacy safety needed clearances adhering regulations promoting responsible development aligning societal expectations environmental stewardship
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